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Compound of Interest

Compound Name: Gimeracil-13C3

Cat. No.: B13444100 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling guidelines for Gimeracil-13C3 in a

laboratory setting. Gimeracil-13C3 is an isotopically labeled potent inhibitor of

dihydropyrimidine dehydrogenase (DPD), the primary enzyme responsible for the catabolism of

fluoropyrimidines like 5-fluorouracil (5-FU).[1][2] As a stable isotope-labeled compound,

Gimeracil-13C3 is not radioactive and its chemical reactivity is identical to that of its unlabeled

counterpart, Gimeracil. Therefore, all safety and handling precautions for Gimeracil apply

directly to Gimeracil-13C3.

This document outlines the known hazards, provides detailed handling and storage

procedures, summarizes key quantitative data, and presents relevant experimental protocols to

ensure the safe and effective use of this compound in research and development.

Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for Gimeracil-13C3 is not readily available, the

safety profile is based on the data for Gimeracil. There is some discrepancy in the classification

of Gimeracil's hazards among suppliers. To ensure the highest level of safety, this guide adopts

a cautious approach, adhering to the more stringent hazard classifications reported.

1.1. GHS Hazard Classification
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Gimeracil is classified under the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS) with the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[3]

Skin Irritation (Category 2): Causes skin irritation.[3]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation:

May cause respiratory irritation.

1.2. Hazard and Precautionary Statements

Based on the GHS classification, the following hazard (H) and precautionary (P) statements are

applicable:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN: Wash with plenty of soap and water.
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P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P330: Rinse mouth.

P332+P313: If skin irritation occurs: Get medical advice/attention.

P337+P313: If eye irritation persists: Get medical advice/attention.

P362: Take off contaminated clothing and wash before reuse.

Quantitative Data
The following tables summarize the available quantitative data for Gimeracil. This data should

be considered representative for Gimeracil-13C3.

Table 1: Physical and Chemical Properties

Property Value Reference(s)

Molecular Formula C₂¹³C₃H₄ClNO₂

Molecular Weight 148.52 g/mol

Appearance
White to light yellow crystalline

powder

Melting Point 274°C (decomposes)

Solubility DMSO: 29 mg/mL

Water: <1 mg/mL

Ethanol: <1 mg/mL

Protein Binding 32.2%

Table 2: Toxicological Data
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Parameter Value Reference(s)

LD50 (Oral) Data not available

LD50 (Dermal) Data not available

LC50 (Inhalation) Data not available

Table 3: Occupational Exposure Limits

Component Limit Value Reference(s)

Gimeracil

No specific occupational

exposure limits (OELs) have

been established.

In the absence of established OELs, it is crucial to handle Gimeracil-13C3 with a high degree

of caution, minimizing exposure through engineering controls, personal protective equipment,

and safe work practices.

Experimental Protocols
The primary application of Gimeracil-13C3 in a laboratory setting is as an internal standard for

the quantification of Gimeracil in biological matrices using techniques like liquid

chromatography-tandem mass spectrometry (LC-MS/MS). It can also be used in studies

investigating the mechanism of DPD inhibition.

3.1. Quantification of Gimeracil in Plasma using LC-MS/MS with Gimeracil-13C3 as an Internal

Standard

This protocol is adapted from established methods for the analysis of Gimeracil in plasma.

Methodology:

Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample, add 10 µL of Gimeracil-13C3 internal standard working

solution (concentration to be optimized based on expected Gimeracil levels).
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Add 300 µL of acetonitrile to precipitate proteins.

Vortex for 1 minute.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream

of nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

LC-MS/MS Conditions:

LC Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable.

Mobile Phase: A gradient of methanol and water with 0.1% formic acid.

Flow Rate: 0.3 mL/min.

Injection Volume: 5 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer operating in negative

electrospray ionization (ESI-) mode.

MRM Transitions:

Gimeracil: To be determined based on the instrument (e.g., Q1/Q3).

Gimeracil-13C3: To be determined, expecting a +3 Da shift from the parent Gimeracil

ion.

Calibration and Quantification:

Prepare a calibration curve by spiking blank plasma with known concentrations of

Gimeracil and a fixed concentration of Gimeracil-13C3.

Plot the peak area ratio of Gimeracil to Gimeracil-13C3 against the concentration of

Gimeracil.
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Use a linear regression model to quantify Gimeracil in unknown samples.

3.2. Dihydropyrimidine Dehydrogenase (DPD) Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of Gimeracil on

DPD.

Methodology:

Enzyme Source: Use human liver cytosol or a recombinant human DPD enzyme.

Substrate: 5-Fluorouracil (5-FU).

Reaction Buffer: Prepare a suitable buffer (e.g., potassium phosphate buffer with NADPH

and MgCl₂).

Assay Procedure:

Pre-incubate the DPD enzyme with varying concentrations of Gimeracil (or Gimeracil-
13C3) for a defined period.

Initiate the enzymatic reaction by adding the substrate, 5-FU.

Incubate at 37°C for a specific time.

Stop the reaction (e.g., by adding a strong acid).

Measure the amount of the 5-FU metabolite, dihydro-5-fluorouracil (DHFU), using a

suitable analytical method like HPLC-UV or LC-MS/MS.

Data Analysis:

Calculate the percentage of DPD inhibition for each Gimeracil concentration.

Determine the IC₅₀ value (the concentration of Gimeracil that inhibits 50% of the DPD

activity).

Visualizations
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4.1. Signaling Pathway

Cell
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Gimeracil-13C3 inhibits the DPD-mediated catabolism of 5-FU.

4.2. Experimental Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b13444100?utm_src=pdf-body-img
https://www.benchchem.com/product/b13444100?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13444100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma Sample

Add Gimeracil-13C3
(Internal Standard)

Protein Precipitation
(Acetonitrile)

Centrifugation

Collect Supernatant

Evaporation

Reconstitution

LC-MS/MS Analysis

Data Analysis
(Quantification)

Click to download full resolution via product page

Workflow for the quantification of Gimeracil in plasma.
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Handling and Storage
5.1. Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a laboratory coat, long pants, and closed-toe shoes.

5.2. Safe Handling Practices

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the powder form to avoid inhalation of dust.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

5.3. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

5.4. Spills and Disposal

Spills: In case of a spill, wear appropriate PPE. For small spills, carefully sweep up the solid

material, avoiding dust generation, and place it in a sealed container for disposal. For large

spills, evacuate the area and contact your institution's environmental health and safety

department.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Do not allow it to enter drains or waterways.

First Aid Measures
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If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a poison control center or seek

medical attention immediately.

If on Skin: Remove contaminated clothing. Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical attention.

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Remove contact lenses if present and easy to do.

Continue rinsing. If eye irritation persists, seek medical attention.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek medical attention.

This technical guide is intended to provide essential safety and handling information for

Gimeracil-13C3. It is not a substitute for a comprehensive risk assessment, which should be

conducted by qualified personnel before any new experimental work is undertaken. Always

refer to your institution's safety protocols and guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b13444100?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13444100?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

